Cas no 90003-99-9 (Ethanone,1-(2H-benzotriazol-2-yl)-)

• Product Name: Ethanone,1-(2H-benzotriazol-2-yl)-
• CAS No: 90003-99-9
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 797867
• PubChem ID: 45086206
• Update Time: 2025-04-19

Ethanone,1-(2H-benzotriazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2H-benzotriazol-2-yl)-
• 2H-Benzotriazole, 2-acetyl- (7CI)
• 90003-99-9
• 1-(2H-Benzo[d][1,2,3]triazol-2-yl)ethanone
• SCHEMBL8143932

• Inchi： 1S/C8H7N3O/c1-6(12)11-9-7-4-2-3-5-8(7)10-11/h2-5H,1H3
• InChI Key： KFDIGGNHFYYYNH-UHFFFAOYSA-N
• SMILES： O=C(C)N1N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8Ų